![molecular formula C21H28O6 B12302497 2H-10,4a-(Epoxymethano)phenanthren-12-one, 1,3,4,9,10,10a-hexahydro-5,6,8-trihydroxy-9-methoxy-1,1-dimethyl-7-(1-methylethyl)-, [4aR-(4aalpha,9beta,10alpha,10abeta)]- CAS No. 197649-67-5](/img/structure/B12302497.png)
2H-10,4a-(Epoxymethano)phenanthren-12-one, 1,3,4,9,10,10a-hexahydro-5,6,8-trihydroxy-9-methoxy-1,1-dimethyl-7-(1-methylethyl)-, [4aR-(4aalpha,9beta,10alpha,10abeta)]-
Overview
Description
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Preparation Methods
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Chemical Reactions Analysis
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Scientific Research Applications
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Mechanism of Action
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Comparison with Similar Compounds
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Properties
CAS No. |
197649-67-5 |
|---|---|
Molecular Formula |
C21H28O6 |
Molecular Weight |
376.4 g/mol |
IUPAC Name |
(1R,8S,9S,10S)-3,4,6-trihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2(7),3,5-trien-15-one |
InChI |
InChI=1S/C21H28O6/c1-9(2)10-13(22)11-12(15(24)14(10)23)21-8-6-7-20(3,4)18(21)17(16(11)26-5)27-19(21)25/h9,16-18,22-24H,6-8H2,1-5H3/t16-,17+,18-,21-/m0/s1 |
InChI Key |
LBJNLIBZUVWVTE-NYUBLWNDSA-N |
Isomeric SMILES |
CC(C)C1=C(C2=C(C(=C1O)O)[C@@]34CCCC([C@@H]3[C@@H]([C@H]2OC)OC4=O)(C)C)O |
Canonical SMILES |
CC(C)C1=C(C2=C(C(=C1O)O)C34CCCC(C3C(C2OC)OC4=O)(C)C)O |
Origin of Product |
United States |
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